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Get Quote

4mC-Tet-assisted Bisulfite Sequencing (4mC-TAB-
seq): A Comprehensive Guide to Genome-Wide N4-
methylcytosine Profiling at Single-Base Resolution
Introduction

N4-methylcytosine (4mC) is a DNA modification historically known as a component of

restriction-modification systems in prokaryotes, serving to protect the host genome from foreign

DNA.[1] While less common than 5-methylcytosine (5mC) in eukaryotes, recent studies have

identified 4mC in the genomes of some eukaryotic organisms, suggesting broader, yet-to-be-

characterized regulatory roles.[2][3] The accurate, genome-wide mapping of 4mC is crucial for

understanding its biological functions in both prokaryotic and eukaryotic systems.

Standard bisulfite sequencing, the gold standard for 5mC detection, cannot distinguish

between 5mC and 4mC, as both are resistant to bisulfite-mediated deamination of cytosine to

uracil.[4] To address this limitation, 4mC-Tet-assisted bisulfite sequencing (4mC-TAB-seq) has

been developed as a robust method for the specific, single-base resolution detection of 4mC.
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[5] This technique leverages the enzymatic activity of Ten-eleven translocation (TET)

dioxygenases to selectively modify 5mC, rendering it susceptible to bisulfite conversion, while

leaving 4mC intact.

This application note provides a detailed, in-depth technical guide to the 4mC-TAB-seq

protocol, intended for researchers, scientists, and drug development professionals. We will

delve into the scientific principles underlying the method, provide a step-by-step experimental

workflow with field-proven insights, and offer guidance on data analysis and troubleshooting.

Scientific Principle of 4mC-TAB-seq
The 4mC-TAB-seq method is a multi-step process that ingeniously combines enzymatic

oxidation with chemical deamination to isolate the 4mC signal. The core principle relies on the

differential reactivity of cytosine derivatives to TET enzymes and bisulfite treatment.

1. TET Enzyme-Mediated Oxidation of 5mC: The Ten-eleven translocation (TET) family of

enzymes are α-ketoglutarate-dependent dioxygenases that catalyze the iterative oxidation of 5-

methylcytosine (5mC).[6][7] In the presence of co-factors such as Fe(II) and α-ketoglutarate,

TET enzymes oxidize 5mC to 5-hydroxymethylcytosine (5hmC), then to 5-formylcytosine (5fC),

and finally to 5-carboxylcytosine (5caC).[8][9]

2. Bisulfite Conversion: Sodium bisulfite treatment deaminates cytosine (C) to uracil (U).[10][11]

The oxidized derivative of 5mC, 5caC, is also susceptible to bisulfite-mediated deamination

and is read as uracil. In contrast, N4-methylcytosine (4mC) is partially resistant to this chemical

conversion.[4]

In the 4mC-TAB-seq workflow, genomic DNA is first treated with a TET enzyme to convert all

5mC into 5caC. Subsequent bisulfite treatment then converts unmodified cytosines and the

newly formed 5caC into uracil. Consequently, during sequencing, uracils are read as thymines

(T). The only cytosines that remain as cytosines (C) in the final sequencing data are those that

were originally 4mC in the genomic DNA.

Caption: Workflow of 4mC-TAB-seq.
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This protocol provides a detailed, step-by-step methodology for performing 4mC-TAB-seq. It is

crucial to use high-quality genomic DNA and reagents to ensure optimal results.

Materials and Reagents
Reagent Supplier Catalog Number

Genomic DNA - -

Recombinant mTet1 enzyme In-house or commercial -

α-ketoglutarate (α-KG) Sigma-Aldrich K2000

L-Ascorbic acid Sigma-Aldrich A5960

Dithiothreitol (DTT) Sigma-Aldrich D9779

ATP New England Biolabs P0756

Bovine Serum Albumin (BSA) New England Biolabs B9000

Proteinase K Qiagen 19131

Bisulfite Conversion Kit Zymo Research
D5001 (EZ DNA Methylation

Kit) or similar

DNA Clean & Concentrator Kit Zymo Research D4013

Qubit dsDNA HS Assay Kit Thermo Fisher Scientific Q32851

Library Preparation Kit Illumina or other compatible -

Step-by-Step Methodology
1. DNA Preparation and Quality Control

1.1. Isolate high-quality genomic DNA using a standard extraction method. Ensure the DNA is

free of RNA and protein contaminants.

1.2. Quantify the DNA concentration using a fluorometric method such as the Qubit dsDNA HS

Assay.
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1.3. Assess the integrity of the genomic DNA by running an aliquot on a 1% agarose gel. High

molecular weight, intact DNA is essential for successful library preparation.

2. TET Enzyme Oxidation of 5mC

Expert Insight: The efficiency of the TET enzyme oxidation is the most critical step in this

protocol. Incomplete oxidation of 5mC will lead to false-positive 4mC calls. It is

recommended to use a highly active recombinant TET enzyme and to optimize the reaction

conditions for your specific DNA input.

2.1. Set up the TET oxidation reaction in a total volume of 50 µL:

Component Final Concentration Volume

Genomic DNA - 1-5 µg

10X TET Reaction Buffer 1X 5 µL

α-ketoglutarate (α-KG) 1 mM Variable

L-Ascorbic acid 1 mM Variable

Dithiothreitol (DTT) 1 mM Variable

ATP 1 mM Variable

Recombinant mTet1 enzyme 1-2 µM Variable

Nuclease-free water - to 50 µL

Note: The optimal concentration of mTet1 may need to be determined empirically.

2.2. Incubate the reaction at 37°C for 1-2 hours.

2.3. Stop the reaction by adding EDTA to a final concentration of 10 mM and Proteinase K to a

final concentration of 0.2 mg/mL.

2.4. Incubate at 50°C for 30 minutes to digest the TET enzyme.
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2.5. Purify the oxidized DNA using a DNA Clean & Concentrator kit, following the

manufacturer's instructions. Elute in 20 µL of nuclease-free water.

3. Optimized Bisulfite Conversion

Expert Insight: Standard bisulfite conversion protocols can lead to significant DNA

degradation. Optimized protocols with shorter incubation times at higher temperatures can

improve conversion efficiency while minimizing DNA damage.[6]

3.1. Perform bisulfite conversion on the TET-oxidized DNA using a commercial kit, such as the

EZ DNA Methylation Kit from Zymo Research, following the manufacturer's protocol.

Alternative Optimized Protocol:

Prepare a fresh bisulfite solution (e.g., 9 M bisulfite at pH 5.0).

Incubate the DNA with the bisulfite solution at 70°C for 40 minutes or 90°C for 20 minutes.

Desalt and desulfonate the converted DNA according to standard procedures.

4. Library Preparation and Sequencing

4.1. Prepare a sequencing library from the bisulfite-converted DNA using a library preparation

kit compatible with your sequencing platform (e.g., Illumina).

4.2. Perform PCR amplification of the library. The number of PCR cycles should be minimized

to avoid amplification bias.

4.3. Purify the amplified library and assess its quality and concentration using a Bioanalyzer

and Qubit.

4.4. Sequence the library on a high-throughput sequencing platform, such as an Illumina

NovaSeq or MiSeq, to a desired sequencing depth.

Data Analysis Pipeline
The bioinformatic analysis of 4mC-TAB-seq data requires a specialized pipeline to accurately

identify 4mC sites.
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Caption: Data Analysis Workflow for 4mC-TAB-seq.

1. Quality Control and Pre-processing:

1.1. Assess the quality of the raw sequencing reads using a tool like FastQC.[12]

1.2. Trim adapter sequences and low-quality bases from the reads using a program such as

Trimmomatic.

2. Alignment:

2.1. Align the trimmed reads to the appropriate reference genome using a bisulfite-aware

aligner like Bismark.[13] Bismark is designed to handle the C-to-T conversions inherent in

bisulfite sequencing data.

3. Methylation Calling:

3.1. Use the Bismark methylation extractor to determine the methylation status of each cytosine

in the genome. The output will be a file indicating the number of C and T reads at each cytosine

position.

4. 4mC Site Identification:

4.1. Identify putative 4mC sites as cytosines that are consistently read as 'C' in the 4mC-TAB-

seq data.

4.2. To increase confidence, it is recommended to also perform standard whole-genome

bisulfite sequencing (WGBS) on a parallel sample. In WGBS, both 5mC and 4mC will be read

as 'C'. By comparing the 4mC-TAB-seq and WGBS data, one can more confidently identify

4mC sites.

5. Annotation and Downstream Analysis:

5.1. Annotate the identified 4mC sites with respect to genomic features such as genes,

promoters, and enhancers.

5.2. Perform motif analysis to identify any sequence context preferences for 4mC.
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5.3. Integrate the 4mC data with other omics data, such as RNA-seq, to investigate the

potential functional role of 4mC in gene regulation.

Troubleshooting
Issue Possible Cause Suggested Solution

Low library yield
DNA degradation during

bisulfite treatment.

Use an optimized bisulfite

conversion protocol with

shorter incubation times. Start

with a higher input of high-

quality genomic DNA.

High C-to-T conversion rate at

known 4mC sites

Inefficient protection of 4mC

during bisulfite treatment.

Ensure the bisulfite reaction

conditions are not overly

harsh. Verify the integrity of the

4mC modification in your

sample.

High number of 'C' reads at

non-4mC sites

Incomplete TET enzyme

oxidation of 5mC.

Use a higher concentration of

highly active TET enzyme.

Increase the incubation time

for the oxidation reaction.

Incomplete bisulfite conversion

of unmodified cytosines.

Ensure the bisulfite reagent is

fresh and the conversion

protocol is followed correctly.

Comparison with Alternative Technologies
The primary alternative for single-molecule, real-time detection of 4mC is Single Molecule,

Real-Time (SMRT) sequencing from Pacific Biosciences.[14]
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Feature 4mC-TAB-seq SMRT Sequencing

Principle

Enzymatic oxidation and

chemical deamination followed

by next-generation

sequencing.

Direct detection of base

modifications through analysis

of polymerase kinetics.[9]

Resolution Single-base. Single-base.

Advantages

High accuracy, cost-effective

for large-scale studies,

leverages established NGS

infrastructure.

Direct detection without PCR

amplification bias, can detect

other modifications

simultaneously (e.g., 6mA),

provides long reads.[5]

Disadvantages

Indirect detection, potential for

incomplete reactions (TET

oxidation, bisulfite conversion),

DNA degradation.

Lower throughput, higher cost

per base, requires specialized

instrumentation and analysis

software.[15]

Expert Insight: The choice between 4mC-TAB-seq and SMRT sequencing depends on the

specific research question. For large-scale, high-throughput screening of 4mC in many

samples, 4mC-TAB-seq is often more practical. For de novo genome assembly and the

simultaneous detection of multiple DNA modifications in a single experiment, SMRT

sequencing is a powerful alternative.

Conclusion
4mC-TAB-seq is a powerful and reliable method for the genome-wide, single-base resolution

analysis of N4-methylcytosine. By understanding the underlying scientific principles and

carefully optimizing the experimental protocol, researchers can generate high-quality data to

unravel the biological significance of this intriguing DNA modification. This application note

provides a comprehensive guide to aid in the successful implementation of 4mC-TAB-seq in

your research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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